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Compound of Interest

Compound Name: Nervosine

Cat. No.: B1606990 Get Quote

Disclaimer: Nervosine is a substance intended for research use only and is not for human or

veterinary use.[1] This guide provides essential safety and logistical information for the proper

disposal of Nervosine, adhering to best practices for handling hazardous laboratory chemicals.

All procedures should be conducted in accordance with institutional and local regulations.

Nervosine: Chemical Profile and Hazards
Nervosine is a saturated pyrrolizidine alkaloid isolated from the plant Liparis nervosa.[1]

Understanding its chemical and physical properties is crucial for safe handling and disposal.

Table 1: Chemical and Physical Properties of Nervosine
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Property Value Source

CAS Number 23179-26-2 [1][2][3]

Molecular Formula C₃₆H₅₃NO₁₂ [1][3]

Molecular Weight 691.82 g/mol [1][3]

Appearance
Not specified (research

chemical)

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[2]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

in the dark.

[1]

While a specific Safety Data Sheet (SDS) detailing all hazards of Nervosine is not readily

available, it is prudent to treat it as a potentially hazardous substance. General precautions for

handling pharmacologically active materials should be followed.[4]

Personal Protective Equipment (PPE)
When handling Nervosine waste, appropriate personal protective equipment must be worn to

minimize exposure.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Type Specification Purpose

Eye Protection Safety goggles or face shield
Protects against splashes and

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

Minimizes inhalation of any

potential dust or aerosols.

Step-by-Step Disposal Protocol
All materials contaminated with Nervosine must be treated as hazardous chemical waste.

Step 1: Waste Segregation

Immediately segregate all Nervosine-contaminated waste from non-hazardous trash. This

includes unused or expired product, contaminated labware (e.g., pipette tips, vials), and any

materials used for spill cleanup.

Do not mix Nervosine waste with other incompatible chemical waste streams.

Step 2: Container Selection and Labeling

Use a dedicated, leak-proof, and chemically compatible container for solid and liquid waste.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Nervosine," along with any known hazard symbols.

Step 3: Waste Accumulation and Storage

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.

This area should be away from general laboratory traffic and incompatible materials.
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Step 4: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Ensure all institutional and local regulations for hazardous waste disposal are followed.

Spill Management
In the event of a Nervosine spill, the following steps should be taken:

Evacuate: Clear the immediate area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, use a fume hood.

PPE: Don the appropriate PPE as outlined in Table 2.

Contain and Clean:

Solid Spills: Carefully sweep or scoop the material to avoid generating dust.

Liquid Spills: Absorb the spill with an inert material such as vermiculite or sand.

Collect Waste: Place all contaminated materials into a labeled hazardous waste container.

Decontaminate: Thoroughly clean the spill area with an appropriate solvent.

Dispose: Dispose of all cleanup materials as hazardous waste.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Nervosine.
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Caption: Workflow for the safe segregation and disposal of Nervosine.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Nervosine waste, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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